Cas no 18237-68-8 (2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
• CAS No: 18237-68-8
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 2659134
• PubChem ID: 544286
• Update Time: 2025-04-21

2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine
• 4,5,6,7-Tetrahydro-2-methyl-1H-1,3-diazepine
• YSMWZGUYANZCOM-UHFFFAOYSA-N
• 18237-68-8
• SCHEMBL3435629
• 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine #
• DTXCID10288817
• 1H-1,3-Diazepine, 4,5,6,7-tetrahydro-2-methyl-
• AKOS006353782
• DTXSID30337730
• 2-Methyl-4,5,6,7-tetrahydro-1H-1,3-diazepine

• Inchi： 1S/C6H12N2/c1-6-7-4-2-3-5-8-6/h2-5H2,1H3,(H,7,8)
• InChI Key： YSMWZGUYANZCOM-UHFFFAOYSA-N
• SMILES： N1C(C)=NCCCC1

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 24.4Ų